6-N-(2-Phenylethyl)-7H-purine-2,6-diamine
6-N-(2-Phenylethyl)-7H-purine-2,6-diamine
NPD9948 is a competitive MTH1 inhibitor.
Brand Name:
Vulcanchem
CAS No.:
59856-85-8
VCID:
VC0537587
InChI:
InChI=1S/C13H14N6/c14-13-18-11(10-12(19-13)17-8-16-10)15-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H4,14,15,16,17,18,19)
SMILES:
C1=CC=C(C=C1)CCNC2=NC(=NC3=C2NC=N3)N
Molecular Formula:
C13H14N6
Molecular Weight:
254.29 g/mol
6-N-(2-Phenylethyl)-7H-purine-2,6-diamine
CAS No.: 59856-85-8
Inhibitors
VCID: VC0537587
Molecular Formula: C13H14N6
Molecular Weight: 254.29 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 59856-85-8 |
|---|---|
| Product Name | 6-N-(2-Phenylethyl)-7H-purine-2,6-diamine |
| Molecular Formula | C13H14N6 |
| Molecular Weight | 254.29 g/mol |
| IUPAC Name | 6-N-(2-phenylethyl)-7H-purine-2,6-diamine |
| Standard InChI | InChI=1S/C13H14N6/c14-13-18-11(10-12(19-13)17-8-16-10)15-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H4,14,15,16,17,18,19) |
| Standard InChIKey | VVAAYEZVIGGGED-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CCNC2=NC(=NC3=C2NC=N3)N |
| Canonical SMILES | C1=CC=C(C=C1)CCNC2=NC(=NC3=C2NC=N3)N |
| Appearance | Solid powder |
| Description | NPD9948 is a competitive MTH1 inhibitor. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | NPD9948; NPD-9948; NPD 9948; |
| Reference | 1: Kawamura T, Kawatani M, Muroi M, Kondoh Y, Futamura Y, Aono H, Tanaka M, Honda K, Osada H. Proteomic profiling of small-molecule inhibitors reveals dispensability of MTH1 for cancer cell survival. Sci Rep. 2016 May 23;6:26521. doi: 10.1038/srep26521. PubMed PMID: 27210421; PubMed Central PMCID: PMC4876372. |
| PubChem Compound | 16409665 |
| Last Modified | Nov 11 2021 |
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